Building Blocks
  • Cyclopropylamine
    Cyclopropylamine
    • Cat. No.:
    • B047189
    • CAS No.:
    • 765-30-0
    • Molecular Formula:
    • C3H7N
    • Molecular Weight:
    • 57.09 g/mol
    Description
    Cyclopropylamine is a primary aliphatic amine that consists of cyclopropane bearing a single amino substituent. It has a role as a mouse metabolite.
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  • Isovaleraldehyde
    Isovaleraldehyde
    • Cat. No.:
    • B047997
    • CAS No.:
    • 590-86-3
    • Molecular Formula:
    • C5H10O
      (CH3)2CHCH2CHO
      C5H10O
    • Molecular Weight:
    • 86.13 g/mol
    Description
    Isovaleraldehyde is one of the flavor compounds identified in wheat, corn-grits and tequila.
    Isovaleraldehyde is an attractant and its interaction with zoospores of the fungus Phytophthora palmivora ha...
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  • 2-Ethyl-2-oxazoline
    2-Ethyl-2-oxazoline
    • Cat. No.:
    • B078409
    • CAS No.:
    • 10431-98-8
    • Molecular Formula:
    • C5H9NO
    • Molecular Weight:
    • 99.13 g/mol
    Description
    2-Ethyl-2-oxazoline undergoes cationic ring opening graft polymerization using tosylated cellulose nanowhisker as macroinitiator.

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  • P-Toluic Acid
    P-Toluic Acid
    • Cat. No.:
    • B107430
    • CAS No.:
    • 99-94-5
    • Molecular Formula:
    • C8H8O2
    • Molecular Weight:
    • 136.15 g/mol
    Description
    P-toluic acid is a white powder. Sublimes. (NTP, 1992)
    P-toluic acid is a methylbenzoic acid in which the methyl substituent is located at position 4. It is a conjugate acid of a p-toluate.
    4-Methylbenzoic...
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  • 4-Bromophenol
    4-Bromophenol
    • Cat. No.:
    • B116583
    • CAS No.:
    • 106-41-2
    • Molecular Formula:
    • C6H5BrO
    • Molecular Weight:
    • 173.01 g/mol
    Description
    4-bromophenol is a bromophenol containing only hydroxy and bromo substituents that are para to one another. It has a role as a mouse metabolite, a persistent organic pollutant, a human xenobiotic metabolite, a r...
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  • 1,5-Naphthalenediamine
    1,5-Naphthalenediamine
    • Cat. No.:
    • B122787
    • CAS No.:
    • 2243-62-1
    • Molecular Formula:
    • C10H10N2
      C10H6(NH2)2
      C10H10N2
    • Molecular Weight:
    • 158.2 g/mol
    Description
    1,5-naphthalenediamine appears as colorless to pale purple crystals or lavender powder. (NTP, 1992)
    Naphthalene-1,5-diamine is a naphthalenediamine compound having amino substituents in the 1- and 5-positions...
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  • Tropic acid
    Tropic acid
    • Cat. No.:
    • B127719
    • CAS No.:
    • 552-63-6
    • Molecular Formula:
    • C9H10O3
    • Molecular Weight:
    • 166.17 g/mol
    Description
    Tropic acid is a 3-hydroxy monocarboxylic acid that is propionic acid in which one of the hydrogens at position 2 is substituted by a phenyl group, and one of the methyl hydrogens is substituted by a hydroxy gro...
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  • Pentaerythritol
    Pentaerythritol
    • Cat. No.:
    • B129877
    • CAS No.:
    • 115-77-5
    • Molecular Formula:
    • C5H12O4
      C(CH2OH)4
    • Molecular Weight:
    • 136.15 g/mol
    Description
    Pentaerythritol is an odorless white solid. Sinks and mixes slowly with water. (USCG, 1999)
    Pentaerythritol is a tetrol that is neopentane in which one of the methyl hydrogens of all four methyl groups are re...
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  • 3,4-Dimethoxyphenylacetic acid
    3,4-Dimethoxyphenylacetic acid
    • Cat. No.:
    • B131958
    • CAS No.:
    • 93-40-3
    • Molecular Formula:
    • C10H12O4
    • Molecular Weight:
    • 196.20 g/mol
    Description
    Homoveratric acid is a phenylacetic acid substituted at positions 3 and 4 by methoxy groups. It has a role as a human urinary metabolite and a human xenobiotic metabolite. It is a dimethoxybenzene and a member o...
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  • 3,3-Diphenylpropylamine
    3,3-Diphenylpropylamine
    • Cat. No.:
    • B135516
    • CAS No.:
    • 5586-73-2
    • Molecular Formula:
    • C15H17N
    • Molecular Weight:
    • 211.30 g/mol
    Description
    3,3-Diphenylpropylamine is a metabolite of Prenylamine. 3,3-Diphenylpropylamine showed antiextensor effects as well as neuroexcitatory effects and antagonized barbital-induced loss of the righting reflex.
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